3,4,5-triethoxy-N-((4-(4-ethoxyphenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[[4-(4-ethoxyphenyl)-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C29H34N6O6S2/c1-5-38-21-11-9-20(10-12-21)35-24(33-34-29(35)43-18-25(36)32-28-30-13-14-42-28)17-31-27(37)19-15-22(39-6-2)26(41-8-4)23(16-19)40-7-3/h9-16H,5-8,17-18H2,1-4H3,(H,31,37)(H,30,32,36)
• InChI Key: SNKJECIOXWJPMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CNC(=O)C4=CC(=C(C(=C4)OCC)OCC)OCC
• Molecular Formula: C29H34N6O6S2
• Molecular Weight: 626.8 g/mol

Description

3,4,5-triethoxy-N-((4-(4-ethoxyphenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C29H34N6O6S2 and its molecular weight is 626.75. The purity is usually 95%.
BenchChem offers high-quality 3,4,5-triethoxy-N-((4-(4-ethoxyphenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4,5-triethoxy-N-((4-(4-ethoxyphenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthesis Methods : Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate derivatives were synthesized through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with various arylidinemalononitrile derivatives. The synthesis process involved room temperature reactions and the use of spectroscopic data for structural confirmation (Mohamed, 2021).

Biological Activities

• Nematocidal Activity : Novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group were synthesized and evaluated for their nematocidal activities. Some compounds showed significant activity against Bursaphelenchus xylophilus, indicating potential as lead compounds for nematicide development (Liu et al., 2022).
• Antimicrobial and Anticancer Properties : Synthesized 1,2,4-triazole derivatives were evaluated for antimicrobial, anti-lipase, and antiurease activities. Similarly, some synthesized benzamide derivatives demonstrated promising anticancer activity against various cancer cell lines (Özil et al., 2015); (Ravinaik et al., 2021).
• Anti-Inflammatory and Analgesic Effects : Novel compounds derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities. They exhibited high inhibitory activity on cyclooxygenase-2 (COX-2) and provided analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).
• Inhibition of Cancer Cell Migration : 1,2,4-Triazole-3-thiol derivatives were synthesized and evaluated for their cytotoxicity against various cancer cell lines. Some compounds were identified as highly active and could be further tested as antimetastatic candidates (Šermukšnytė et al., 2022).